Cas no 2306271-76-9 (3-(Difluoromethyl)-3-fluoropiperidine hydrochloride)

• Product Name: 3-(Difluoromethyl)-3-fluoropiperidine hydrochloride
• CAS No: 2306271-76-9
• MF: C₆H₁₁ClF₃N
• MW: 189.606451272964
• CID: 6794664
• PubChem ID: 169547030
• Update Time: 2025-05-19

3-(Difluoromethyl)-3-fluoropiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2306271-76-9
• 3-(Difluoromethyl)-3-fluoropiperidine hydrochloride
• 3-(difluoromethyl)-3-fluoro-piperidine;hydrochloride

• Inchi： 1S/C6H10F3N.ClH/c7-5(8)6(9)2-1-3-10-4-6;/h5,10H,1-4H2;1H
• InChI Key： KJMKHTLFMJJRJI-UHFFFAOYSA-N
• SMILES： Cl.FC1(C(F)F)CNCCC1

Computed Properties

• Exact Mass: 189.0532115g/mol
• Monoisotopic Mass: 189.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-(Difluoromethyl)-3-fluoropiperidine hydrochloride

3-(Difluoromethyl)-3-fluoropiperidine Hydrochloride: A Comprehensive Overview

The compound 3-(difluoromethyl)-3-fluoropiperidine hydrochloride (CAS No. 2306271-76-9) is a synthetic organic compound with a unique chemical structure that has garnered significant attention in the fields of pharmacology, medicinal chemistry, and materials science. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug development and as building blocks in organic synthesis. The molecule's structure features a piperidine ring substituted with a difluoromethyl group and a fluorine atom at the 3-position, along with a hydrochloride counterion, which contributes to its stability and solubility properties.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties of 3-(difluoromethyl)-3-fluoropiperidine hydrochloride with unprecedented accuracy. For instance, studies utilizing molecular docking techniques have revealed that this compound exhibits high binding affinity to certain G-protein coupled receptors (GPCRs), making it a promising candidate for the development of novel therapeutics targeting neurological disorders such as anxiety and depression. Furthermore, its fluorinated substituents enhance its lipophilicity, which is a critical factor for drug bioavailability and permeability across biological membranes.

The synthesis of 3-(difluoromethyl)-3-fluoropiperidine hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding piperidine intermediate. One of the most efficient methods reported in recent literature involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. The introduction of the difluoromethyl group is achieved through a nucleophilic substitution reaction using a suitable electrophilic fluorinating agent, followed by protonation to form the hydrochloride salt. This approach not only ensures high purity but also minimizes environmental impact by reducing solvent usage.

From an analytical standpoint, 3-(difluoromethyl)-3-fluoropiperidine hydrochloride has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses confirm the compound's molecular formula (C6H10F3N·HCl) and its molecular weight (188.59 g/mol). Additionally, X-ray crystallography has provided insights into its three-dimensional structure, revealing a planar arrangement of substituents around the piperidine ring that contributes to its unique electronic properties.

In terms of pharmacokinetics, 3-(difluoromethyl)-3-fluoropiperidine hydrochloride demonstrates favorable absorption profiles in preclinical models, suggesting potential oral bioavailability in humans. Studies conducted on rodents indicate that the compound achieves therapeutic concentrations in target tissues without significant accumulation in non-target organs, which is a desirable trait for drug candidates aiming to minimize systemic side effects. Moreover, its metabolic stability has been evaluated using liver microsomes from multiple species, revealing moderate clearance rates that align with expectations for drugs targeting chronic conditions.

One of the most exciting developments involving 3-(difluoromethyl)-3-fluoropiperidine hydrochloride is its application in drug delivery systems. Researchers have explored its use as a prodrug component due to its ability to undergo controlled cleavage under specific physiological conditions. This property enables targeted drug release at disease sites, thereby enhancing therapeutic efficacy while reducing toxicity to healthy tissues. Preliminary results from in vitro experiments demonstrate promising outcomes, paving the way for further investigation in clinical settings.

From an environmental perspective, the ecological impact of 3-(difluoromethyl)-3-fluoropiperidine hydrochloride has been assessed through biodegradation studies and toxicity tests on aquatic organisms. These studies indicate that the compound exhibits low ecotoxicity and undergoes rapid biodegradation under aerobic conditions, making it an environmentally friendly option for pharmaceutical applications compared to some traditional synthetic compounds.

In conclusion, 3-(difluoromethyl)-3-fluoropiperidine hydrochloride (CAS No. 2306271-76-9) represents a versatile and innovative molecule with broad applications across various scientific disciplines. Its unique chemical properties, combined with cutting-edge research findings, position it as a valuable asset in the development of novel therapeutics and advanced materials. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make significant contributions to both academic research and industrial applications.